Cas no 98875-37-7 (1,3,2-Benzodioxaborole, 2-octyl-)

1,3,2-Benzodioxaborole, 2-octyl- structure
98875-37-7 structure
Product Name:1,3,2-Benzodioxaborole, 2-octyl-
CAS No:98875-37-7
MF:C14H21BO2
MW:232.126344442368
CID:750445
Update Time:2023-08-03

1,3,2-Benzodioxaborole, 2-octyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Benzodioxaborole, 2-octyl-
    • 2-octyl-1,3,2-benzodioxaborole
    • 2-Octyl-2H-1,3,2-benzodioxaborole
    • Inchi: 1S/C14H21BO2/c1-2-3-4-5-6-9-12-15-16-13-10-7-8-11-14(13)17-15/h7-8,10-11H,2-6,9,12H2,1H3
    • InChI Key: DTEWYFLNXKZSHA-UHFFFAOYSA-N
    • SMILES: O1B(CCCCCCCC)OC2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 196
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • PSA: 18.46000
  • LogP: 4.30650
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